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Compound of Interest

Compound Name: Erasis

Cat. No.: B10828616 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Erasis, a potent, synthetic peptide inhibitor. Adherence to these guidelines is mandatory to

ensure personnel safety and environmental protection.

Hazard Identification and Exposure Limits
Erasis is a highly cytotoxic and suspected mutagenic compound. All personnel must be fully

aware of its potential hazards, which are summarized below. Routes of exposure include

inhalation, skin/eye contact, and ingestion.
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Hazard
Classification

Oral LD50
(Rat, est.)

Occupational
Exposure
Limit (OEL)

Primary Target
Organs

Notes

Highly Cytotoxic 5 mg/kg
0.1 µg/m³ (8-hr

TWA)

Liver, Kidneys,

Hematopoietic

System

Avoid generation

of dust or

aerosols.

Suspected

Mutagen
N/A N/A N/A

Handle as a

potential

carcinogen.

Skin & Eye

Irritant
N/A N/A Skin, Eyes

Direct contact

may cause

severe irritation

or burns.

Required Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required at all times when handling Erasis in any form

(powder or solution).

Gloves: Double-gloving is mandatory. Use a nitrile or neoprene base glove with an outer

glove offering chemical resistance (e.g., butyl rubber). Change outer gloves every 30

minutes or immediately upon contamination.

Eye Protection: ANSI Z87.1-compliant chemical splash goggles are required. If there is a

significant splash risk, a full-face shield must be worn in addition to goggles.

Lab Coat: A disposable, back-closing, solid-front lab coat with tight-fitting cuffs is required.

Do not use standard lab coats. This garment must be disposed of as hazardous waste after

each procedure.

Respiratory Protection: All handling of powdered Erasis must occur within a certified

chemical fume hood or a Class II, Type B2 biological safety cabinet. If engineering controls

are not available or in case of a spill, a NIOSH-approved respirator with a P100 (HEPA) filter

is mandatory.
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Experimental Handling Protocol
The following step-by-step procedure must be followed for all experiments involving Erasis.

Preparation: Designate a specific area for Erasis handling. Cover the work surface with

absorbent, plastic-backed bench paper. Assemble all necessary equipment, reagents, and

waste containers before retrieving the compound.

Weighing (Powder Form):

Perform all weighing operations within a chemical fume hood or similar ventilated

enclosure to prevent inhalation of airborne particles.

Use a dedicated set of spatulas and weighing boats.

Clean all equipment with a 70% ethanol solution followed by a 10% bleach solution after

use.

Solubilization:

Add solvent to the powdered Erasis slowly to avoid splashing.

Cap the vial securely and vortex or sonicate as required for complete dissolution.

Label the resulting solution clearly with the compound name, concentration, date, and

hazard symbols.

Cellular Treatment & Incubation:

When adding the Erasis solution to cell cultures or other experimental systems, use

filtered pipette tips.

Perform all liquid transfers over a spill tray.

All treated plates, flasks, or tubes must be clearly labeled as "Hazardous: Contains

Erasis."

Post-Procedure Decontamination:
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Wipe down the work surface, fume hood sash, and any contaminated equipment with a

10% bleach solution, allowing for a 15-minute contact time.

Follow the bleach wipe-down with a 70% ethanol rinse to remove bleach residue.

Carefully doff all disposable PPE, placing it directly into the designated hazardous waste

container.

Wash hands thoroughly with soap and water.

Erasis Experimental Workflow
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Caption: A high-level overview of the mandatory workflow for handling Erasis.

Spill and Exposure Procedures
Minor Spill (in Fume Hood):

Alert others in the immediate area.

Absorb the spill with chemical-absorbent pads.

Wipe the area with 10% bleach, followed by 70% ethanol.

Dispose of all cleanup materials as hazardous waste.

Major Spill (outside Fume Hood):

Evacuate the laboratory immediately.

Alert your supervisor and institutional safety office.

Prevent re-entry.
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Allow only trained emergency personnel to conduct the cleanup.

Skin Exposure:

Immediately rinse the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing while rinsing.

Seek immediate medical attention.

Eye Exposure:

Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids

open.

Seek immediate medical attention.

Waste Disposal Plan
All materials that have come into contact with Erasis must be treated as hazardous chemical

waste. Segregate waste streams as described below.

Solid Waste: Includes contaminated gloves, lab coats, bench paper, weighing boats, and

plasticware.

Collect in a dedicated, puncture-proof container lined with a heavy-duty plastic bag.

The container must be clearly labeled: "Hazardous Chemical Waste: Erasis (Cytotoxic)."

Liquid Waste: Includes unused solutions, contaminated media, and first-rinse solutions from

cleaning glassware.

Collect in a dedicated, leak-proof, and shatter-resistant container (e.g., coated glass or

HDPE).

Do not mix with other chemical waste streams.

Label clearly: "Hazardous Liquid Waste: Erasis (Cytotoxic)."
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Sharps Waste: Includes contaminated needles, syringes, and glass pipette tips.

Collect in a dedicated, puncture-proof sharps container.

Label clearly: "Hazardous Sharps Waste: Erasis (Cytotoxic)."

All waste containers must be kept closed when not in use and stored in a designated satellite

accumulation area. Follow all institutional guidelines for final pickup and disposal by the

environmental health and safety department.

Erasis Waste Disposal Pathways
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Caption: Logical flow for the segregation and disposal of Erasis-contaminated waste.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Erasis]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10828616#personal-protective-equipment-for-
handling-erasis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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